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Compound of Interest

Compound Name: (-)-Indoprofen

Cat. No.: B3353143 Get Quote

The responsible disposal of (-)-Indoprofen is crucial for ensuring laboratory safety and

minimizing environmental impact. As a potent, biologically active compound, improper disposal

can pose risks to both personnel and aquatic ecosystems. This guide provides essential safety

information and a step-by-step operational plan for the proper handling and disposal of (-)-
Indoprofen waste in a research environment.

Essential Disposal and Safety Information
All materials contaminated with (-)-Indoprofen should be treated as hazardous waste. Disposal

must always be conducted in strict accordance with local, state, and federal environmental

regulations. Consult your institution's Environmental Health and Safety (EHS) department for

specific guidance.
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Parameter Information Citation

Waste Classification
Hazardous Waste. Toxic solid,

organic, n.o.s. (Indoprofen).
[1][2][3]

UN Number UN2811 [1][3][4]

Transport Hazard Class 6.1 (Toxic) [1][3]

Packing Group III [1]

Environmental Hazards

The environmental impact has

not been fully investigated, but

like other NSAIDs, it is

expected to be toxic to aquatic

life. Should not be released

into the environment.

[1][2][5]

Disposal Method

Dispose of contents and

container to an approved

waste disposal plant. Contact

a licensed professional waste

disposal service.

[1][2][4]

Contaminated Packaging

Do not reuse empty

containers. Dispose of as

unused product.

[1][4]

Operational Disposal Protocol
This protocol outlines the standard procedure for the collection and disposal of (-)-Indoprofen
waste generated in a laboratory setting.

1. Waste Segregation and Collection:

Solid Waste:

Collect unused or expired (-)-Indoprofen powder, contaminated personal protective

equipment (PPE) such as gloves and weighing papers, and other contaminated labware
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(e.g., pipette tips, centrifuge tubes) in a designated, compatible, and clearly labeled

hazardous waste container.[6]

The container must be made of a material compatible with the chemical and have a

secure, leak-proof lid.[7]

Liquid Waste:

Collect solutions containing (-)-Indoprofen in a designated, compatible, and clearly

labeled container for liquid hazardous waste.[6]

This includes rinsate from triple-rinsing empty containers that held the compound.[6]

Never dispose of (-)-Indoprofen solutions down the drain.[8][9]

Sharps Waste:

Collect any contaminated sharps, such as needles or broken glass, in a puncture-resistant

sharps container that is clearly labeled as "Hazardous Waste."[6]

2. Container Management:

Labeling: All waste containers must be clearly labeled with the words "Hazardous Waste,"

the full chemical name "(-)-Indoprofen," and an approximate concentration or quantity.[10]

Closure: Keep waste containers securely closed at all times, except when adding waste.[7]

[10]

Storage: Store waste containers in a designated satellite accumulation area (SAA) that is

under the control of laboratory personnel. The SAA should have secondary containment to

prevent the spread of spills.[9][10]

Compatibility: Do not mix (-)-Indoprofen waste with incompatible waste streams.[9][10]

3. Spill Management:

In the event of a spill, immediately alert personnel in the area.
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Wearing appropriate PPE, contain and clean up the spill using an appropriate absorbent

material.

Collect all cleanup materials (absorbent, contaminated PPE, etc.) and place them in the

designated solid hazardous waste container.[10]

Thoroughly decontaminate the spill area.

4. Final Disposal:

Once a waste container is full (typically around 75% capacity) or has been in storage for a

designated period (e.g., 60 days), arrange for its collection by your institution's EHS

department or a licensed hazardous waste contractor.[6][9]

Follow all institutional procedures for requesting a waste pickup. Do not attempt to transport

the waste off-site yourself.

Disposal Workflow
The following diagram illustrates the logical workflow for the proper disposal of (-)-Indoprofen
waste from the point of generation to final removal.
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Caption: Logical workflow for the proper disposal of (-)-Indoprofen.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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